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Compound of Interest

Deadamantane N-5-(S)-
Hexanamide AKB48

Cat. No. B1160334

Compound Name:

Disclaimer: No specific Safety Data Sheet (SDS) was found for "Deadamantane N-5-(S)-
Hexanamide AKB48." The following information is based on the closely related and well-
documented synthetic cannabinoids AKB48 (APINACA) and 5F-AKB48. Researchers should
treat this compound with extreme caution and consider it hazardous until more specific
information becomes available.[1] This guide is intended for drug development professionals,

researchers, and scientists.

Immediate Safety Precautions

This material should be considered hazardous.[1] Avoid all forms of exposure, including
ingestion, inhalation, and contact with skin and eyes.[1] It is crucial to wash thoroughly after
handling.[1] AKB48 and its analogs are classified as Schedule | controlled substances in the
United States, indicating a high potential for abuse and no currently accepted medical use.[2]

[3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling adamantane-class synthetic cannabinoids.
The following table outlines the minimum required PPE.
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Personal Protective

Body Part _ Specifications & Rationale
Equipment
Provides a barrier against
) o dermal absorption. Double-
Double-gloving with nitrile o
Hands gloving is recommended to
gloves .
prevent exposure in case of a
tear in the outer glove.
Protects against splashes and
£ Chemical safety goggles or a airborne particles. Standard
yes .
face shield safety glasses are not
sufficient.
Prevents contamination of
personal clothing. A disposable
Body A fully buttoned lab coat gown is recommended for

larger quantities or when there

is a higher risk of splashing.

Respiratory

A NIOSH-approved respirator

Required when handling the
solid compound outside of a
certified chemical fume hood to
prevent inhalation of airborne

particles.

Quantitative Data Summary

The following table summarizes key quantitative data for AKB48 and 5F-AKB48, which are

structurally similar to the compound of interest.
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Property AKB48 (APINACA) 5F-AKB48 (5F-APINACA)
1-pentyl-N- N-((3s,5s,7s)-adamantan-1-

Formal Name tricyclo[3.3.1.13,7]dec-1-yl-1H-  yl)-1-(5-fluoropentyl)-1H-
indazole-3-carboxamide indazole-3-carboxamide

CAS Number 1345973-53-6 1400742-13-3

Molecular Formula C23H31N30 C23H30FN30

Formula Weight 365.5 g/mol 383.5 g/mol

Purity =99% =98%

Storage Temperature -20°C -20°C

DEA Schedule Schedule | Schedule |

Data sourced from Cayman Chemical and PubChem.[1][2][4]

Operational and Disposal Plans

A clear, step-by-step plan for the handling and disposal of adamantane-class synthetic
cannabinoids is essential for laboratory safety and regulatory compliance.

Experimental Workflow and Handling

All work with this compound must be conducted in a designated area, preferably within a
certified chemical fume hood to minimize inhalation exposure.

Step 1: Preparation
e Ensure all necessary PPE is worn correctly.
» Prepare the work area by lining it with absorbent, disposable bench paper.

o Have all necessary equipment and reagents within the fume hood to avoid reaching in and
out.

Step 2: Aliquoting and Weighing
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« If working with a solid, perform all weighing and aliquoting within the fume hood.
e Use dedicated spatulas and weighing boats.

« If creating a solution, add the solvent to the solid slowly to avoid splashing.
Step 3: Post-Handling

» Decontaminate all surfaces with an appropriate solvent (e.g., ethanol, isopropanol) followed
by a soap and water solution.

» Dispose of all contaminated disposable materials as hazardous waste.

 Remove PPE in the correct order to avoid self-contamination (gloves first, then lab coat, then
eye protection).

e Wash hands thoroughly with soap and water.

Disposal Plan

As a Schedule | controlled substance, this compound and any contaminated materials must be
disposed of following strict federal and institutional regulations.

Step 1: Segregation and Collection

» All waste contaminated with the compound, including gloves, bench paper, pipette tips, and
empty vials, must be collected in a designated, clearly labeled hazardous waste container.

» Do not mix this waste with other chemical waste streams unless compatibility has been
confirmed by a qualified chemist.

Step 2: Storage
o Store the hazardous waste container in a secure, designated satellite accumulation area.
e The storage container should have secondary containment to prevent spills.

Step 3: Disposal
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o Contact your institution's Environmental Health and Safety (EH&S) department to arrange for
the pickup and disposal of the controlled substance waste.[5]

» Do not attempt to dispose of this material down the drain or in the regular trash.

e Proper disposal for this type of waste is typically high-temperature incineration by a licensed
hazardous waste disposal company.[6]

Workflow Diagram

The following diagram illustrates the key decision points and steps in the handling and disposal
workflow for adamantane-class synthetic cannabinoids.
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Handling & Disposal Workflow for Adamantane-Class Synthetic Cannabinoids
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Preparation
- Don PPE
- Prepare work area

Handling in Fume Hood
- Weighing
- Aliquoting

Post-Handling
- Decontaminate

-

\-

- Remove PPE
\§ J
Generate Waste
Disposal| Protocol A
Segregate Waste
- Collect all contaminated materials

i

Store Waste
- Secure, designated area
- Secondary containment

Contact EH&S
- Arrange for pickup

Final Disposal
- Incineration by licensed vendor

J

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b1160334?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1160334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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